2-{[2-(Trifluoromethyl)phenyl]methylene}-3-quinuclidinone

• IUPAC Name: (2Z)-2-[[2-(trifluoromethyl)phenyl]methylidene]-1-azabicyclo[2.2.2]octan-3-one
• InChI: InChI=1S/C15H14F3NO/c16-15(17,18)12-4-2-1-3-11(12)9-13-14(20)10-5-7-19(13)8-6-10/h1-4,9-10H,5-8H2/b13-9-
• InChI Key: NEZICBBGACFBHA-LCYFTJDESA-N
• Canonical SMILES: C1CN2CCC1C(=O)C2=CC3=CC=CC=C3C(F)(F)F
• Isomeric SMILES: C1CN\2CCC1C(=O)/C2=C/C3=CC=CC=C3C(F)(F)F
• Molecular Formula: C15H14F3NO
• Molecular Weight: 281.27 g/mol

Description

“2-{[2-(Trifluoromethyl)phenyl]methylene}-3-quinuclidinone” is a chemical compound with the molecular formula C15H14F3NO. It has a molecular weight of 281.27. The CAS number for this compound is 341965-87-5.

Molecular Structure Analysis

The molecular structure of “2-{[2-(Trifluoromethyl)phenyl]methylene}-3-quinuclidinone” consists of a quinuclidinone group attached to a phenyl group via a methylene bridge. The phenyl group is further substituted with a trifluoromethyl group.

Scientific Research Applications

Synthesis and Cardiac Electrophysiological Activity

The synthesis and cardiac electrophysiological effects of 2-substituted quinuclidines, including 2-{[2-(Trifluoromethyl)phenyl]methylene}-3-quinuclidinone, have been studied for their ability to modify action potential duration and conduction velocity in canine cardiac tissues. These compounds have been shown to exhibit selective Vaughan Williams class III activity, potentially contributing to the development of novel cardiac therapeutics (Morgan et al., 1987).

Electrochemical Oxidation

An innovative approach utilizing quinuclidine derivatives for the electrochemical oxidation of unactivated C–H bonds demonstrates the compound's utility in functionalizing methylene and methine moieties. This method highlights the potential for scalable and environmentally friendly synthetic processes (Kawamata et al., 2017).

Supramolecular Assembly and Electrochemical Properties

The synthesis and electrochemical properties of pillar[n]quinone derivatives, involving quinuclidinone structures, have been explored for their potential in host-guest chemistry and as redox-active materials. These studies contribute to the understanding of molecular electronics and the design of novel organic electronic materials (Hirohata et al., 2022).

Structural and Conformation Analysis

Research into the solid-state structure and conformation of quinuclidinone derivatives, such as (Z)-2-(phenylbenzylidene)-3-quinuclidinone, provides insights into the molecular basis for their reactivity and potential applications in synthetic chemistry. The study of these molecules' geometric and conformational parameters aids in the development of novel synthetic strategies and materials (Santini et al., 1994).